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Compound of Interest

Compound Name: Prosaptide TX14(A)

Cat. No.: B109575

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial, actionable information for the safe handling, storage, and
disposal of Prosaptide TX14(A). Adherence to these protocols is essential for ensuring

laboratory safety, maintaining the integrity of the peptide, and achieving reliable experimental
outcomes.

Personal Protective Equipment (PPE)

While Safety Data Sheets (SDS) for Prosaptide TX14(A) indicate that it is not classified as a
hazardous substance, standard laboratory best practices for handling peptides should always
be followed to minimize exposure and prevent contamination.[1][2]
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PPE Item Specification Rationale
Safety glasses with side Protects eyes from accidental
Eye Protection shields or chemical splash splashes of the peptide
goggles. solution.[2][3]
] o Prevents direct skin contact
Hand Protection Nitrile gloves. ) )
with the peptide.[1][2][3]
Protects skin and personal
Body Protection Laboratory coat. clothing from contamination.[1]

[2](3]

Generally not required for

handling solutions. A dust o ) ) ]
) ) Minimizes the risk of inhaling
Respiratory Protection mask may be used when
L . the powder.[2]
weighing large quantities of the

lyophilized powder.

Operational Plan: From Recelipt to Use

Proper handling from the moment of receipt is critical for the stability and efficacy of
Prosaptide TX14(A).

Storage

Lyophilized Powder:
e Long-term: Store at -20°C or -80°C in a desiccator.[4]

e Short-term: Stable for days to weeks at room temperature, but cold storage is
recommended.

In Solution:
» Store aliquots at -20°C for short-term use to avoid repeated freeze-thaw cycles.

o For longer-term storage of solutions, re-lyophilization is recommended.
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Reconstitution Protocol

o Equilibration: Before opening, allow the vial of lyophilized Prosaptide TX14(A) to warm to
room temperature to prevent condensation.

e Solvent Selection: Prosaptide TX14(A) is soluble in water up to 2 mg/mL.[2][5] For cell
culture experiments, sterile, purified water or a sterile buffer (e.g., PBS) is recommended.

¢ Dissolution:
o Add the desired volume of solvent to the vial.

o Gently swirl or vortex to dissolve the peptide. Sonication or gentle warming (45-60°C) can
be used to aid dissolution if necessary.[1]

» Aliquoting: To avoid degradation from multiple freeze-thaw cycles, it is highly recommended
to aliquot the reconstituted peptide into single-use volumes in sterile, low-protein-binding
tubes.

Disposal Plan

Even though Prosaptide TX14(A) is not classified as hazardous, all peptide waste should be
handled as chemical waste to prevent environmental contamination and potential biological
effects.

Waste Segregation and Collection

e Solid Waste:

o Includes unused lyophilized powder, contaminated personal protective equipment (gloves,
etc.), and empty vials.

o Collect in a dedicated, clearly labeled, and sealed hazardous waste container.
e Liquid Waste:

o Includes unused peptide solutions and contaminated buffers.
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o Collect in a separate, sealed, and clearly labeled hazardous waste container. Do not mix
with other chemical waste streams unless compatibility is confirmed.

e Sharps Waste:

o Needles and syringes used for handling the peptide solution must be disposed of in a
designated sharps container.

Final Disposal

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name "Prosaptide TX14(A)".

o Store waste containers in a designated and secure satellite accumulation area within the
laboratory.

» Arrange for pickup and final disposal through your institution's Environmental Health and
Safety (EHS) department or a licensed hazardous waste contractor. Never dispose of
peptide waste down the drain or in the regular trash.

Suantitative Data S

Parameter Value Source
Molecular Weight 1579.72 g/mol [2][5]
Formula Ce9H110N16026 [2][5]
ECso for GPR37L1 5nM [21[5]
ECso for GPR37 7nM [21[5]
Solubility in Water Up to 2 mg/mL [2][5]
Storage (Lyophilized) -20°C [2][4]

Note: Specific quantitative data on the stability of Prosaptide TX14(A) in solution is not readily
available. Following the general guidelines for peptide storage in solution is the best practice.
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Experimental Protocol: In Vitro ERK
Phosphorylation Assay

This protocol provides a general framework for assessing the activity of Prosaptide TX14(A)
by measuring the phosphorylation of Extracellular signal-Regulated Kinase (ERK) in a cell line
expressing GPR37 or GPR37L1, such as Schwann cells.

o Cell Seeding:
o Plate Schwann cells in a 96-well plate at a density of 25,000 cells per well.
o Culture for 24 hours in complete growth medium.

e Serum Starvation:
o After 24 hours, replace the growth medium with serum-free medium.

o Incubate the cells for an additional 24 hours to reduce basal levels of ERK
phosphorylation.

e Agonist Stimulation:

o Prepare a dilution series of Prosaptide TX14(A) in serum-free medium. A typical
concentration range would be from 1 pM to 1 uM.

o Add the Prosaptide TX14(A) dilutions to the appropriate wells. Include a vehicle control
(serum-free medium without the peptide).

o Incubate for 5 minutes at 37°C. This time point has been shown to be effective for inducing
ERK phosphorylation.[6]

e Cell Lysis:

o After incubation, rapidly remove the medium and add lysis buffer to each well to stop the
reaction and extract cellular proteins.

» Detection of Phosphorylated ERK (p-ERK):
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o The levels of p-ERK can be quantified using various methods, such as:

» [n-Cell Western/Plate-Based ELISA: This high-throughput method involves fixing the
cells and using specific primary antibodies against p-ERK and total ERK, followed by
detection with fluorescently labeled secondary antibodies.[7][8]

» Western Blotting: While lower in throughput, this method allows for the visualization and
guantification of p-ERK and total ERK bands after protein separation by SDS-PAGE.

o Data Analysis:
o Normalize the p-ERK signal to the total ERK signal for each well.

o Plot the normalized p-ERK signal against the logarithm of the Prosaptide TX14(A)

concentration.

o Fit the data to a sigmoidal dose-response curve to determine the ECso value.

Signaling Pathway and Experimental Workflow
Diagrams

Click to download full resolution via product page

Caption: Prosaptide TX14(A) signaling pathway.
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:
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.

6. Detect p-ERK/Total ERK
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Caption: ERK phosphorylation assay workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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